Cas no 2248270-48-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethyl-4,6-dimethylpyrimidin-5-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethyl-4,6-dimethylpyrimidin-5-yl)acetate
• CAS No: 2248270-48-4
• MF: C₁₈H₁₇N₃O₄
• MW: 339.345284223557
• CID: 5808738
• PubChem ID: 165891167
• Update Time: 2025-06-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethyl-4,6-dimethylpyrimidin-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6518030
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethyl-4,6-dimethylpyrimidin-5-yl)acetate
• 2248270-48-4

• Inchi： 1S/C18H17N3O4/c1-4-15-19-10(2)14(11(3)20-15)9-16(22)25-21-17(23)12-7-5-6-8-13(12)18(21)24/h5-8H,4,9H2,1-3H3
• InChI Key： GGQFNWISYZTSEZ-UHFFFAOYSA-N
• SMILES： O(C(CC1=C(C)N=C(CC)N=C1C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 339.12190603g/mol
• Monoisotopic Mass: 339.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 89.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethyl-4,6-dimethylpyrimidin-5-yl)acetate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-(2-Ethyl-4,6-Dimethylpyrimidin-5-Yl)Acetate: A Comprehensive Overview

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-ethyl-4,6-dimethylpyrimidin-5-yl)acetate, identified by the CAS number 2248270484, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in drug discovery and material science, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is characterized by a pyrimidine ring system, which is a heterocyclic aromatic compound containing nitrogen atoms. The presence of substituents such as ethyl and methyl groups on the pyrimidine ring enhances its stability and bioavailability. The isoindole moiety further contributes to the molecule's versatility, enabling it to participate in diverse chemical reactions and interactions. This combination of structural elements makes the compound a valuable candidate for exploring new therapeutic agents and advanced materials.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methodologies. Researchers have employed both traditional organic synthesis techniques and modern catalytic processes to optimize the production of 1,3-dioxo-2,3-dihydro-1H-isoindol. These methods not only improve yield but also reduce the environmental footprint of the synthesis process, aligning with current green chemistry principles.

In terms of pharmacological activity, this compound has shown promising results in preclinical studies. It exhibits selective binding to certain protein targets, suggesting potential applications in the development of novel drugs for treating various diseases. For instance, studies have indicated its ability to modulate enzyme activity, which could be exploited in designing treatments for metabolic disorders or neurodegenerative diseases.

Beyond pharmacology, the compound has also found applications in material science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers are exploring its potential as a component in light-emitting diodes (LEDs) and solar cells due to its ability to efficiently transport charge carriers.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Advanced molecular modeling techniques have provided insights into its electronic structure, stability, and reactivity. These computational studies complement experimental work, enabling a more comprehensive analysis of the compound's behavior under different conditions.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-Isoindol-based compounds like 1,3-dioxo-2-(pyrimidinyl)acetate represent a promising avenue for future research. Their structural diversity and functional versatility make them valuable assets in both pharmaceutical and materials science domains. As research continues to uncover new applications and optimize their synthesis pathways, these compounds are poised to play a significant role in advancing modern science and technology.